Cas no 1261908-96-6 (4-(4-Ethoxy-2-methylphenyl)-3-methylbenzoic acid)

• Product Name: 4-(4-Ethoxy-2-methylphenyl)-3-methylbenzoic acid
• CAS No: 1261908-96-6
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• MDL: MFCD18321251
• CID: 2762774
• PubChem ID: 53227142
• Update Time: 2025-10-28

4-(4-Ethoxy-2-methylphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID60690729
• 4'-Ethoxy-2,2'-dimethyl[1,1'-biphenyl]-4-carboxylic acid
• 4-(4-Ethoxy-2-methylphenyl)-3-methylbenzoic acid, 95%
• 4-(4-ETHOXY-2-METHYLPHENYL)-3-METHYLBENZOIC ACID
• MFCD18321251
• 1261908-96-6
• 4-(4-Ethoxy-2-methylphenyl)-3-methylbenzoic acid

• MDL： MFCD18321251
• Inchi： 1S/C17H18O3/c1-4-20-14-6-8-16(12(3)10-14)15-7-5-13(17(18)19)9-11(15)2/h5-10H,4H2,1-3H3,(H,18,19)
• InChI Key： FJJLRFNBCZWQAQ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=C(C)C=1)C1C=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 270.125594432Da
• Monoisotopic Mass: 270.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(4-Ethoxy-2-methylphenyl)-3-methylbenzoic acid

Comprehensive Overview of 4-(4-Ethoxy-2-methylphenyl)-3-methylbenzoic acid (CAS No. 1261908-96-6)

4-(4-Ethoxy-2-methylphenyl)-3-methylbenzoic acid (CAS No. 1261908-96-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its ethoxy and methyl substituents on the phenyl ring, is often explored for its role in drug development and material science. Researchers are particularly interested in its benzoic acid derivative, which offers versatile reactivity for synthesizing more complex molecules.

The compound's molecular structure, featuring a 4-ethoxy-2-methylphenyl group attached to a 3-methylbenzoic acid backbone, makes it a valuable intermediate in organic synthesis. Its CAS number 1261908-96-6 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings. Recent trends indicate growing interest in its potential as a building block for biologically active compounds, aligning with the broader demand for novel therapeutic agents.

In the context of current research hotspots, 4-(4-Ethoxy-2-methylphenyl)-3-methylbenzoic acid is often discussed alongside topics like green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce this compound, minimizing waste and energy consumption. Additionally, its applications in drug discovery are frequently highlighted, particularly in the design of small-molecule inhibitors targeting specific enzymes or receptors.

Another area of interest is the compound's potential role in material science. Its aromatic structure and functional groups make it a candidate for developing advanced polymers or coatings with tailored properties. This aligns with the increasing demand for high-performance materials in industries such as electronics and aerospace. The compound's CAS registry number 1261908-96-6 is often cited in patents and technical literature, underscoring its commercial significance.

From a regulatory perspective, 4-(4-Ethoxy-2-methylphenyl)-3-methylbenzoic acid is not classified as a hazardous substance, making it a safer alternative for laboratory and industrial use. This aspect is particularly appealing to researchers focused on safety-conscious synthesis and regulatory compliance. Its stability under standard conditions further enhances its practicality for large-scale applications.

In summary, 4-(4-Ethoxy-2-methylphenyl)-3-methylbenzoic acid (CAS No. 1261908-96-6) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and beyond. Its unique structure and reactivity profile continue to inspire innovative research, positioning it as a key player in the advancement of modern chemistry.